Cas no 1361764-86-4 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361764-86-4
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932487
• Update Time: 2025-06-12

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)8-5(4-17)6(11(14,15)16)3-7(18-8)9(12)13/h3,9H,2,4,17H2,1H3
• InChI Key： XROCPHDUSGWDCF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(C(=O)OCC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361764-86-4)

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361764-86-4) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl, and trifluoromethyl substituents, has garnered considerable attention for its potential in drug discovery and development.

The aminomethyl group in the structure of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate plays a crucial role in enhancing the compound's reactivity and binding affinity to various biological targets. This functional group can participate in hydrogen bonding and other non-covalent interactions, making it a valuable moiety in the design of bioactive molecules. The presence of the aminomethyl group also allows for further derivatization, enabling the synthesis of a wide range of analogs with diverse biological activities.

The difluoromethyl and trifluoromethyl substituents are key features that contribute to the compound's unique properties. Fluorinated groups are known for their ability to modulate the lipophilicity, metabolic stability, and pharmacokinetic profiles of molecules. The difluoromethyl group, in particular, has been shown to enhance the potency and selectivity of drugs by altering their electronic and steric properties. Similarly, the trifluoromethyl group is a well-known moiety that improves metabolic stability and reduces toxicity, making it highly desirable in drug design.

Recent research has highlighted the potential of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate as a lead compound for the development of novel therapeutics. Studies have demonstrated its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The authors noted that the unique combination of functional groups in Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate contributed to its high affinity and selectivity for the target enzyme.

In addition to its potential as a therapeutic agent, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has also been explored for its use as an intermediate in organic synthesis. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of complex molecules with diverse applications. Researchers have utilized this compound to develop novel synthetic routes for the preparation of bioactive compounds, demonstrating its versatility and utility in chemical research.

The synthesis of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate involves several well-established chemical transformations. One common approach involves the reaction of a suitable pyridine derivative with an appropriate electrophile to introduce the aminomethyl, difluoromethyl, and trifluoromethyl groups sequentially. The choice of reagents and reaction conditions is critical for achieving high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.

The physicochemical properties of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-(trifluoromethy lpyridine-2-carboxylate) have been extensively studied to understand its behavior in various environments. Its solubility profile, melting point, and stability under different conditions are important parameters that influence its application in pharmaceutical formulations. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis and formulation development.

In conclusion, Ethyl 3-(aminomethyl)-6-(difluorom ethyl)-4-(trifluor omethy lpyridine-2-carboxy late (CAS No. 1361764-86-4) is a promising compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery of new therapeutic agents and synthetic methodologies.